Cas no 186534-01-0 (trimethylpyrazine-2-carboxylic acid)

• Product Name: trimethylpyrazine-2-carboxylic acid
• CAS No: 186534-01-0
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD18377781
• CID: 114844
• PubChem ID: 25218318
• Update Time: 2025-04-18

trimethylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 3,5,6-trimethyl-
• 3,5,6-TRIMETHYLPYRAZINE-2-CARBOXYLIC ACID
• 3,5,6-Trimethylpyrazin-2-carboxylic acid
• Pyrazinecarboxylic acid, trimethyl- (9CI)
• trimethylpyrazine-2-carboxylic acid
• 186534-01-0
• 3,5,6-trimethylpyrazine-2-carboxylicAcid
• WLZ3551
• EN300-138797
• Z1255460872
• AKOS023401506
• SCHEMBL2406658
• DTXSID50649160
• CS-0343036
• DB-090116
• G21926
• DTXCID10599910
• TMPz D2
• TMPz-D2

• MDL： MFCD18377781
• Inchi： 1S/C8H10N2O2/c1-4-5(2)10-7(8(11)12)6(3)9-4/h1-3H3,(H,11,12)
• InChI Key： WVHVVMMOAVPNKV-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N=C(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (75 g/l) (25 º C),
• PSA: 63.08

trimethylpyrazine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives